Cas no 7495-70-7 ( )

• Product Name: &nbsp
• CAS No: 7495-70-7
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 980655
• PubChem ID: 348455
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-pentylphenol
• AC1L89LI
• NSC407753
• NSC-407753
• DTXSID00324819
• 7495-70-7
•  

• Inchi： 1S/C11H15ClO/c1-2-3-4-5-9-8-10(13)6-7-11(9)12/h6-8,13H,2-5H2,1H3
• InChI Key： XVSMMIISKLDSDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCCCC)O

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 198.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 296.9°C at 760 mmHg
• Flash Point: 133.3°C
• Refractive Index: 1.532
• PSA: 20.23
• LogP: 3.77830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols